![molecular formula C22H31F3N4 B4534860 1-(1-ethyl-1H-imidazol-2-yl)-N-methyl-N-[(1-{2-[3-(trifluoromethyl)phenyl]ethyl}-3-piperidinyl)methyl]methanamine](/img/structure/B4534860.png)
1-(1-ethyl-1H-imidazol-2-yl)-N-methyl-N-[(1-{2-[3-(trifluoromethyl)phenyl]ethyl}-3-piperidinyl)methyl]methanamine
Description
This compound belongs to a class of chemicals that exhibit notable biological and chemical properties, prompting extensive research into their synthesis, structure, and potential applications. While the specific compound is part of broader research efforts into imidazole derivatives, its unique structure suggests potential significance in various chemical and biological contexts.
Synthesis Analysis
The synthesis of closely related compounds often involves multistep synthetic routes, starting from basic chemical precursors like oxoacetic acid monohydrate. For example, a method developed by Vaid et al. (2013) describes an eight-step synthesis process for a compound with a similar structure, highlighting the complexity and efficiency of modern synthetic chemistry techniques (R. Vaid et al., 2013).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by intricate arrangements of atoms and bonds, contributing to their unique properties. Studies on related compounds often utilize crystallography and spectroscopy to elucidate their structure, showcasing the importance of detailed molecular analysis in understanding chemical behavior (Hanna Skrzypiec et al., 2012).
Chemical Reactions and Properties
Chemical reactions involving imidazole derivatives can be complex, involving various reaction mechanisms and conditions. For instance, research by Khalafy et al. (2002) on the rearrangements of certain imidazole derivatives underlines the chemical versatility of these compounds and their potential for generating new chemical entities (J. Khalafy et al., 2002).
properties
IUPAC Name |
N-[(1-ethylimidazol-2-yl)methyl]-N-methyl-1-[1-[2-[3-(trifluoromethyl)phenyl]ethyl]piperidin-3-yl]methanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31F3N4/c1-3-29-13-10-26-21(29)17-27(2)15-19-7-5-11-28(16-19)12-9-18-6-4-8-20(14-18)22(23,24)25/h4,6,8,10,13-14,19H,3,5,7,9,11-12,15-17H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLHFNZKFUABOLK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN=C1CN(C)CC2CCCN(C2)CCC3=CC(=CC=C3)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31F3N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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